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Cat. No.: B13410239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nicodicodine is a semi-synthetic opioid derivative recognized for its antitussive and analgesic

properties. This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and pharmacological profile. Detailed information on its

mechanism of action, metabolic pathways, and a summary of available analytical and synthesis

methodologies are presented to support further research and development.

Chemical Identity and Structure
Nicodicodine, also known as 6-nicotinoyldihydrocodeine, is a derivative of morphine. Its

chemical structure is characterized by the esterification of the hydroxyl group at position 6 of

dihydrocodeine with nicotinic acid.

Table 1: Chemical Identifiers of Nicodicodine[1]
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Identifier Value

IUPAC Name

[(4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-

2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-

methanobenzofuro[3,2-e]isoquinolin-7-yl]

pyridine-3-carboxylate

CAS Number 808-24-2

Molecular Formula C₂₄H₂₆N₂O₄

SMILES

CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C

(C=C5)OC)O[C@H]3--INVALID-LINK--

OC(=O)C6=CN=CC=C6

InChI Key GTGRMWCOZHEYRL-MJFIPZRTSA-N

Physicochemical Properties
A thorough understanding of the physicochemical properties of nicodicodine is essential for

formulation development and pharmacokinetic studies.

Table 2: Physicochemical Properties of Nicodicodine

Property Value Source

Molecular Weight 406.48 g/mol [1][2]

LogP (Octanol-Water Partition

Coefficient)
2.985 (Calculated) Cheméo

Water Solubility log10WS: -4.98 (Calculated) Cheméo

Boiling Point
553.3 °C at 760 mmHg

(Predicted)
ChemNet

Flash Point 288.4 °C (Predicted) ChemNet

Density 1.34 g/cm³ (Predicted) ChemNet
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Pharmacology
Mechanism of Action
As an opioid derivative, nicodicodine primarily exerts its effects through interaction with opioid

receptors in the central nervous system (CNS).[3] While specific binding affinities for

nicodicodine have not been extensively reported, it is presumed to act as an agonist at these

receptors, similar to other opioids. This agonism in the brainstem's cough center leads to the

suppression of the cough reflex. Its analgesic effects are also mediated by the activation of

opioid receptors in the pain pathways of the brain and spinal cord.

Pharmacokinetics and Metabolism
Nicodicodine is metabolized in the liver. The primary metabolic pathway involves

demethylation to produce 6-nicotinoyldihydromorphine.[3][4] This metabolite is then further

metabolized to dihydromorphine.[3][4] Dihydromorphine is an active metabolite and a more

potent opioid than the parent compound, which may contribute to the overall pharmacological

effect and duration of action of nicodicodine.[3][4]

Detailed pharmacokinetic parameters such as bioavailability, plasma half-life, and excretion

routes for nicodicodine are not extensively documented in publicly available literature.

Experimental Protocols
Detailed and validated experimental protocols specifically for the synthesis, purification, and

analysis of nicodicodine are scarce in the available scientific literature. However,

methodologies for related compounds can provide a foundational approach for researchers.

Synthesis
A general approach for the synthesis of similar nicotinic esters of morphine derivatives has

been described. This typically involves the reaction of the parent opioid with a nicotinoyl

chloride in the presence of a base like pyridine. For the closely related compound, nicocodeine,

the synthesis involves treating anhydrous codeine base with nicotinic anhydride at elevated

temperatures.

Logical Workflow for Potential Nicodicodine Synthesis:
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A potential synthetic route to nicodicodine.

Analysis
Standard analytical techniques for opioids can be adapted for the identification and

quantification of nicodicodine.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common method for the

identification of opioids and their metabolites in biological samples. Derivatization of the

molecule may be necessary to improve its volatility and chromatographic properties.

High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector

(e.g., UV or mass spectrometry) can be used for the quantification of nicodicodine in

pharmaceutical formulations and biological matrices.

General Experimental Workflow for Analysis:
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A typical workflow for the analysis of nicodicodine.

Signaling Pathways
The primary signaling pathway for nicodicodine, like other opioids, involves the activation of

G-protein coupled opioid receptors.

Opioid Receptor Signaling Pathway:
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Simplified opioid receptor signaling cascade.

Conclusion
Nicodicodine is an opioid with established antitussive and analgesic effects. This guide has

summarized its core chemical and pharmacological properties. While foundational knowledge

exists, there is a clear need for further research to establish a more detailed physicochemical

profile and to develop and validate specific experimental protocols for its synthesis and

analysis. Such data would be invaluable for future drug development and clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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